Cas no 193-21-5 (Acenaphtho[1,2-j]fluoranthene(6CI,7CI,8CI,9CI))
193-21-5 structure
Product Name:Acenaphtho[1,2-j]fluoranthene(6CI,7CI,8CI,9CI)
Acenaphtho[1,2-j]fluoranthene(6CI,7CI,8CI,9CI) Chemical and Physical Properties
Names and Identifiers
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- Acenaphtho[1,2-j]fluoranthene(6CI,7CI,8CI,9CI)
- Acenaphtho[1,2-j]fluoranthe
- Acenaphtho[1,2-j]fluoranthene
- heptacyclo[15.7.1.14,8.02,16.03,13.021,25.012,26]hexacosa-1(24),2(16),3(13),4,6,8(26),9,11,14,17,19,21(25),22-tridecaene
- ILYGRCGTUMHLGR-UHFFFAOYSA-N
- DTXSID50348065
- 193-21-5
-
- Inchi: 1S/C26H14/c1-5-15-7-3-11-21-23(15)17(9-1)19-13-14-20-18-10-2-6-16-8-4-12-22(24(16)18)26(20)25(19)21/h1-14H
- InChI Key: ILYGRCGTUMHLGR-UHFFFAOYSA-N
- SMILES: C12C3=CC=CC4=CC=CC(=C34)C1=CC=C1C3C=CC=C4C=CC=C(C=34)C=21
Computed Properties
- Exact Mass: 326.10962
- Monoisotopic Mass: 326.109550447g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 26
- Rotatable Bond Count: 0
- Complexity: 514
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.7
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Acenaphtho[1,2-j]fluoranthene(6CI,7CI,8CI,9CI) Related Literature
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Manjula Krishnan,Fateh V. Singh New J. Chem. 2023 47 15827
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K. D. Bartle,M. L. Lee,S. A. Wise Chem. Soc. Rev. 1981 10 113
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